Cas no 95493-26-8 (2-(2,3-dihydro-1H-isoindol-2-yl)aniline)

• Product Name: 2-(2,3-dihydro-1H-isoindol-2-yl)aniline
• CAS No: 95493-26-8
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 5733828
• PubChem ID: 62204646
• Update Time: 2025-09-26

2-(2,3-dihydro-1H-isoindol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• F1908-1829
• AKOS011486037
• 95493-26-8
• 2-(2-aminophenyl)isoindoline
• 2-(Isoindolin-2-yl)aniline
• 2-(1,3-dihydroisoindol-2-yl)aniline
• 2-(2,3-dihydro-1H-isoindol-2-yl)aniline
• Benzenamine, 2-(1,3-dihydro-2H-isoindol-2-yl)-

• Inchi： 1S/C14H14N2/c15-13-7-3-4-8-14(13)16-9-11-5-1-2-6-12(11)10-16/h1-8H,9-10,15H2
• InChI Key： ULUNPHGQAXHNRH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 210.115698455g/mol
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Melting Point: 102 °C
• Boiling Point: 386.6±42.0 °C(Predicted)
• pka: 5.73±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles